Cas no 116570-12-8 (2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 116570-12-8
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD00657953
• CID: 218073
• PubChem ID: 753608
• Update Time: 2025-04-19

2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(1H-tetrazol-1-yl)-
• 2-(1H-TETRAZOL-1-YL)BENZOIC ACID
• 2-(tetrazol-1-yl)benzoic acid
• 2-Tetrazol-1-yl-benzoic acid
• 1-<2-Carboxy-phenyl>-tetrazol
• 2,6-DIETHYLPYRIDINE
• SBB016623
• AKOS BB-8759
• ChemDiv2_001227
• IFLAB-BB F3284-8095
• 2-(1-tetrazolyl)benzoic acid
• 2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

• MDL： MFCD00657953
• Inchi： 1S/C8H6N4O2/c13-8(14)6-3-1-2-4-7(6)12-5-9-10-11-12/h1-5H,(H,13,14)
• InChI Key： BHBFPWBHORPKDU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=NN=N1)=O

Computed Properties

• Exact Mass: 190.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 80.90000
• LogP: 0.36050